Cas no 31391-27-2 (Butane, pentachloro-)

• Product Name: Butane, pentachloro-
• CAS No: 31391-27-2
• MF: C₄H₅Cl₅
• MW: 230.347496747971
• CID: 305458
• PubChem ID: 35789
• Update Time: 2025-04-19

Butane, pentachloro- Chemical and Physical Properties

Names and Identifiers

• Butane, pentachloro-
• PCB1
• 1,1,2,3,4-PENTACHLOROBUTANE
• SCHEMBL300510
• DTXSID20953428
• 31391-27-2
• 77753-24-3

• Inchi： 1S/C4H5Cl5/c5-1-2(6)3(7)4(8)9/h2-4H,1H2
• InChI Key： AGCPZMJBXSCWQY-UHFFFAOYSA-N
• SMILES： ClC(C(Cl)Cl)C(CCl)Cl

Computed Properties

• Exact Mass: 229.880439
• Monoisotopic Mass: 227.883389
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 73.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5